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Compound of Interest

Compound Name: Borocaptate sodium

Cat. No.: B15544095

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Borocaptate sodium (BSH), a key compound in Boron Neutron
Capture Therapy (BNCT).[1][2][3][4] Adherence to these procedures is critical for minimizing
risk and ensuring the integrity of your research.

Immediate Safety and Hazard Information

Borocaptate sodium is classified with the following hazards:

o Skin corrosion/irritation (Category 2)[5]

e Serious eye damage/eye irritation (Category 2A)[5]

o Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[5]
Signal Word: Warning[5]

Hazard Statements:

e H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[5]
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Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling

Borocaptate sodium. It is imperative to inspect all PPE prior to use.[6]

Protection Type

Specific Requirements

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US). A
face shield may also be
necessary if splashing is likely.

[6]

Protects against eye irritation
or serious eye damage from

dust or splashes.[5]

Hand Protection

Chemical impermeable gloves.
Gloves must be inspected prior
to use. Wash and dry hands

after handling.[6]

Prevents skin irritation upon

contact.[5]

Skin and Body Protection

Wear a fire/flame resistant and
impervious lab coat. Ensure

clothing fully covers the skin.

[6]7]

Provides a barrier against
accidental skin contact with the

chemical.

Respiratory Protection

Use only in a well-ventilated
area or outdoors.[5] If
exposure limits are exceeded
or irritation is experienced, a
full-face respirator should be
used.[6]

Prevents respiratory tract
irritation from inhalation of dust

or aerosols.[5]

Operational Plan: From Receipt to Disposal

This section provides a step-by-step guide for the safe handling and disposal of Borocaptate

sodium.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.
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» Store the container tightly closed in a dry, cool, and well-ventilated place.[6]
e Recommended storage temperature is -20°C.[5]

o Keep away from direct sunlight, sources of ignition, and incompatible materials such as
oxidizing agents and acids.[5][7]

2. Handling and Preparation:

» All work with Borocaptate sodium should be conducted in a certified chemical fume hood or
a glove box.[7][8]

e Avoid the formation of dust and aerosols.[5][6]

e Use non-sparking tools to prevent ignition.[6]

¢ Avoid contact with skin, eyes, and clothing.[5][7][8]
e Wash hands thoroughly after handling.[5][7][8]

3. Disposal:

» Dispose of contents and container in accordance with all local, state, and federal regulations.

[5]
o For spills, absorb solutions with a finely-powdered liquid-binding material like diatomite.[5]
o Decontaminate surfaces and equipment by scrubbing with alcohol.[5]
o Collect all waste in a clearly labeled, sealed container for hazardous waste pickup.
Emergency Response Plan
In Case of a Spill:
o Evacuate personnel from the immediate area.[5]

e Ensure adequate ventilation.[5]
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» Wearing full personal protective equipment, contain the spill to prevent it from entering drains
or water courses.[5]

o For small spills, use an absorbent material to clean up the substance.[5]

o For large spills, contact your institution's environmental health and safety department
immediately.[7][8]

In Case of Personal Exposure:

Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is
Inhalation difficult, provide oxygen or artificial respiration.

Seek immediate medical attention.[5][6]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . .
water for at least 15 minutes. Seek medical

attention.[5][6][8]

Immediately rinse the eyes with plenty of water
for at least 15 minutes, lifting the upper and

Eye Contact lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical
attention.[5][6][8]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion . ) ) )
unconscious person. Seek immediate medical

attention.[5][6][8]

Visualizing the Workflow for Handling Borocaptate
Sodium

The following diagram illustrates the key steps and decision points for the safe handling of
Borocaptate sodium in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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